Cas no 2228591-21-5 (1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine)

• Product Name: 1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine
• CAS No: 2228591-21-5
• MF: C₁₃H₁₇N₅
• MW: 243.307581663132
• CID: 5893371
• PubChem ID: 165660020
• Update Time: 2025-10-12

1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine
• 1-methyl-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]-1H-pyrazol-5-amine
• EN300-1733289
• 2228591-21-5

• Inchi： 1S/C13H17N5/c1-17-12(14)9-11(16-17)10-5-4-6-15-13(10)18-7-2-3-8-18/h4-6,9H,2-3,7-8,14H2,1H3
• InChI Key： XNDIALIXGPMNOV-UHFFFAOYSA-N
• SMILES： N1(C2C(=CC=CN=2)C2C=C(N)N(C)N=2)CCCC1

Computed Properties

• Exact Mass: 243.14839556g/mol
• Monoisotopic Mass: 243.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60Ų

Additional information on 1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine

Comprehensive Overview of 1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine (CAS No. 2228591-21-5)

1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine (CAS No. 2228591-21-5) is a novel heterocyclic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical research and drug development. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities. The presence of both pyridine and pyrrolidine moieties in its structure makes it a promising candidate for targeting various biological pathways.

The compound's unique structure, featuring a 1-methyl-1H-pyrazol-5-amine core linked to a 2-(pyrrolidin-1-yl)pyridin-3-yl group, offers a high degree of versatility in medicinal chemistry. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases. The CAS No. 2228591-21-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In the context of current trends, the compound aligns with the increasing focus on small molecule therapeutics and precision medicine. Its structural features suggest potential interactions with G-protein-coupled receptors (GPCRs), which are a major target class in drug discovery. This has led to a surge in inquiries about its synthetic routes, physicochemical properties, and bioavailability in online forums and scientific literature.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrrolidine moiety is often associated with blood-brain barrier permeability, making it a subject of exploration for conditions like Alzheimer's and Parkinson's diseases. Questions about its mechanism of action and toxicity profile are commonly raised in research communities, highlighting the need for further studies.

From a synthetic chemistry perspective, 1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine presents interesting challenges and opportunities. Its synthesis typically involves multi-step organic reactions, including cross-coupling and cyclization techniques. Researchers often search for optimized reaction conditions and catalytic systems to improve yield and purity, which are critical for scaling up production.

The compound's physicochemical properties, such as solubility, stability, and logP, are also hot topics in pharmaceutical forums. These properties are essential for determining its suitability as a drug candidate. For instance, its amine functionality allows for salt formation, which can enhance solubility—a key consideration in formulation development.

In summary, 1-methyl-3-2-(pyrrolidin-1-yl)pyridin-3-yl-1H-pyrazol-5-amine (CAS No. 2228591-21-5) represents a compelling area of research with broad implications for drug discovery. Its structural complexity and potential biological activities make it a valuable subject for both academic and industrial investigations. As the scientific community continues to explore its applications, this compound is likely to remain a focal point in the search for innovative therapeutics.